2-Amino-4-(7-methoxy-1,3-benzodioxol-5-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
2-Amino-4-(7-methoxy-1,3-benzodioxol-5-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
311773-25-8
VCID:
VC0459462
InChI:
InChI=1S/C20H20N2O5/c1-20(2)6-12(23)17-15(7-20)27-19(22)11(8-21)16(17)10-4-13(24-3)18-14(5-10)25-9-26-18/h4-5,16H,6-7,9,22H2,1-3H3
SMILES:
CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC4=C(C(=C3)OC)OCO4)C(=O)C1)C
Molecular Formula:
C20H20N2O5
Molecular Weight:
368.4g/mol
2-Amino-4-(7-methoxy-1,3-benzodioxol-5-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
CAS No.: 311773-25-8
Main Products
VCID: VC0459462
Molecular Formula: C20H20N2O5
Molecular Weight: 368.4g/mol
CAS No. | 311773-25-8 |
---|---|
Product Name | 2-Amino-4-(7-methoxy-1,3-benzodioxol-5-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile |
Molecular Formula | C20H20N2O5 |
Molecular Weight | 368.4g/mol |
IUPAC Name | 2-amino-4-(7-methoxy-1,3-benzodioxol-5-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile |
Standard InChI | InChI=1S/C20H20N2O5/c1-20(2)6-12(23)17-15(7-20)27-19(22)11(8-21)16(17)10-4-13(24-3)18-14(5-10)25-9-26-18/h4-5,16H,6-7,9,22H2,1-3H3 |
Standard InChIKey | VBIXZKWTYTWWLI-UHFFFAOYSA-N |
SMILES | CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC4=C(C(=C3)OC)OCO4)C(=O)C1)C |
Canonical SMILES | CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC4=C(C(=C3)OC)OCO4)C(=O)C1)C |
Solubility | 21.6 [ug/mL] |
PubChem Compound | 2837577 |
Last Modified | Nov 11 2021 |
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